Cas no 117661-44-6 (Naphtho[1,2-b]furan,7-methoxy-2-nitro-)

• Product Name: Naphtho[1,2-b]furan,7-methoxy-2-nitro-
• CAS No: 117661-44-6
• MF: C₁₃H₉NO₄
• MW: 243.214863538742
• CID: 175044
• PubChem ID: 147222
• Update Time: 2025-04-19

Naphtho[1,2-b]furan,7-methoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]furan,7-methoxy-2-nitro-
• 7-methoxy-2-nitrobenzo[g][1]benzofuran
• 7-Methoxy-2-nitronaphtho(1,2-b)furan
• Naphtho(1,2-b)furan, 7-methoxy-2-nitro-
• 117661-44-6
• DTXSID60151860

• Inchi： 1S/C13H9NO4/c1-17-10-4-5-11-8(6-10)2-3-9-7-12(14(15)16)18-13(9)11/h2-7H,1H3
• InChI Key： LDGAJOJFQNADOZ-UHFFFAOYSA-N
• SMILES： O1C(=CC2=CC=C3C=C(C=CC3=C12)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05317
• Monoisotopic Mass: 243.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 420°Cat760mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.69
• PSA: 65.51